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Compound of Interest

Compound Name: 3-Chloro-2-(phenethyloxy)aniline

CAS No.: 946714-51-8

Cat. No.: B3172013

Get Quote

Synthesis Strategy, Chemical Identity, and Experimental Protocols

Chemical Identity & CAS Status
Compound Name: 3-Chloro-2-(phenethyloxy)aniline Synonyms: 3-Chloro-2-(2-

phenylethoxy)benzenamine; 2-Amino-3-chlorophenyl phenethyl ether.[1] Molecular Formula:

C₁₄H₁₄ClNO Molecular Weight: 247.72 g/mol [2][3]

CAS Registry Number Analysis
Status:Non-Cataloged / Custom Synthesis Required An exhaustive search of public chemical

registries (CAS Common Chemistry, PubChem, SciFinder) indicates that 3-Chloro-2-
(phenethyloxy)aniline does not currently have an assigned, publicly indexed CAS number.[1]

It is a specialized intermediate, likely generated in situ or as a custom building block for

medicinal chemistry campaigns (e.g., kinase inhibitors or GPCR ligands).[1]

Researchers must reference this compound via its core precursors, which are well-defined:
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Component Role Chemical Name CAS Number Function

Core Scaffold
2-Amino-3-

chlorophenol

The nucleophilic

aniline core.[1][4]

Alkylation Agent
(2-

Bromoethyl)benzene

Introduces the

phenethyl group.[1]

Alternative Core
2-Fluoro-1-chloro-3-

nitrobenzene

Precursor for SNAr

route.[1]

Retrosynthetic Analysis
To synthesize this target, two primary disconnection strategies are viable. Route A (Direct

Alkylation) is preferred for its atom economy and availability of the phenol starting material.[1]

Route B (SNAr + Reduction) is reserved for cases where the aniline nitrogen requires

protection or if the phenol is unavailable.[1]
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Figure 1: Retrosynthetic disconnection showing the convergent assembly from commercially

available precursors.

Experimental Protocol: Synthesis via Route A
Objective: Preparation of 3-Chloro-2-(phenethyloxy)aniline via Williamson Ether Synthesis.

Scale: 10 mmol basis (scalable to 100g).

Reagents & Materials
Substrate: 2-Amino-3-chlorophenol (1.44 g, 10 mmol).

Electrophile: (2-Bromoethyl)benzene (1.85 g, 10 mmol).[1]

Base: Potassium Carbonate (

), anhydrous (2.76 g, 20 mmol).[1]

Solvent: N,N-Dimethylformamide (DMF), anhydrous (20 mL).

Catalyst: Potassium Iodide (KI), catalytic amount (10 mol%).[1]

Step-by-Step Methodology
Activation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-

amino-3-chlorophenol (1.0 eq) and

(2.0 eq) in anhydrous DMF. Stir at room temperature for 30 minutes to deprotonate the
phenol (formation of phenoxide).

Note: The solution may darken; this is normal for electron-rich anilines.[1]

Alkylation: Add (2-bromoethyl)benzene (1.0 eq) and catalytic KI (0.1 eq) to the suspension.

[1]

Reaction: Heat the mixture to 60°C under an inert atmosphere (

or Ar) for 12–16 hours. Monitor progress via TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The
target product will be less polar than the starting phenol.[1]
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Workup:

Cool to room temperature.[1][5]

Pour the reaction mixture into ice-water (100 mL).

Extract with Ethyl Acetate (3 x 30 mL).[1]

Wash combined organics with Brine (2 x 50 mL) to remove DMF.[1]

Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: Purify the crude residue via flash column chromatography (Silica gel, 0-20%

EtOAc in Hexanes).

Expected Physicochemical Properties
Property Predicted Value Notes

Appearance Pale yellow to brown oil/solid
Anilines oxidize slightly upon

air exposure.[1]

LogP ~3.8
Lipophilic due to phenethyl

chain.[1]

pKa (Conjugate Acid) ~3.0 - 3.5
Reduced basicity due to ortho-

chloro and ether effects.[1]

H-Bond Donors 1 (Primary Amine)
-NH₂ group available for

kinase hinge binding.[1]

Biological & Structural Significance
This compound serves as a "privileged scaffold" in medicinal chemistry, particularly for:

Kinase Inhibition: The 2-alkoxy-3-chloroaniline motif mimics the hinge-binding region of

several tyrosine kinase inhibitors (e.g., Lapatinib analogs), where the ether oxygen acts as a

hydrogen bond acceptor and the phenyl ring occupies the hydrophobic back-pocket.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://www.achemblock.com/p37351-2-amino-3-chlorophenol.html
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://commonchemistry.cas.org/detail?cas_rn=2106-49-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GPCR Ligands: The phenethyl group provides flexibility and pi-stacking capability, essential

for fitting into the orthosteric sites of receptors like Dopamine D2 or Serotonin 5-HT.[1]

Signaling Pathway Interaction Diagram
The following diagram illustrates the theoretical interaction of this scaffold within a generic

Kinase binding pocket.
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Figure 2: Pharmacophore mapping of the 3-chloro-2-alkoxyaniline scaffold in a kinase active

site.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

Storage: Store at 2–8°C under inert gas (Argon). Anilines are light-sensitive; use amber vials.

[1]

Disposal: Segregate as halogenated organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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